2-(3,5-dimethylisoxazol-4-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C15H15N5O4/c1-8-11(9(2)23-19-8)6-12(21)17-7-13-18-14(20-24-13)10-4-3-5-16-15(10)22/h3-5H,6-7H2,1-2H3,(H,16,22)(H,17,21)
• InChI Key: JJGYVBBMDBKVKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NCC2=NC(=NO2)C3=CC=CNC3=O
• Molecular Formula: C15H15N5O4
• Molecular Weight: 329.31 g/mol

Description

2-(3,5-dimethylisoxazol-4-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C15H15N5O4 and its molecular weight is 329.316. The purity is usually 95%.
BenchChem offers high-quality 2-(3,5-dimethylisoxazol-4-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3,5-dimethylisoxazol-4-yl)-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Assessment

The development and synthesis of heterocyclic compounds, such as 1,2,4-triazoles and 1,2,4-oxadiazoles, demonstrate the interest in these structures for their biological properties. A study by Karpina et al. (2019) on the synthesis of 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides highlights the methods for creating novel compounds with potential pharmacological activities, suggesting a pathway that could be relevant for the synthesis and evaluation of the target compound (Karpina et al., 2019).

Antimicrobial and Antifungal Activity

Research into diethyl-2,6-dimethyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate derivatives, which are structurally related, shows antimicrobial and antifungal activities. Ziaie et al. (2017) conducted studies that link the structural features with biological efficacy, providing a potential interest area for the target compound in antimicrobial applications (Ziaie et al., 2017).

Energetic Materials Synthesis

The synthesis of compounds with energetic material applications, such as those based on oxadiazole rings, indicates the versatility of these structures. Yu et al. (2017) synthesized compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, which exhibit moderate thermal stabilities and insensitivity towards impact and friction, suggesting potential applications in materials science for the target compound (Yu et al., 2017).

Synthetic Applications

The versatility of similar structures in synthetic applications is demonstrated by Palamarchuk et al. (2019), who explored the synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, a process that involves the transformation of related compounds and may offer insights into synthetic strategies applicable to the target compound (Palamarchuk et al., 2019).